Cas no 16275-31-3 (1,4-Naphthalenedione,2-(7-cyclohexylheptyl)-3-hydroxy-)

1,4-Naphthalenedione,2-(7-cyclohexylheptyl)-3-hydroxy- structure

16275-31-3 structure

Product Name:1,4-Naphthalenedione,2-(7-cyclohexylheptyl)-3-hydroxy-

CAS No:16275-31-3

MF:C₂₃H₃₀O₃

MW:354.482507228851

CID:235155

PubChem ID:266146

Update Time:2025-04-19

1,4-Naphthalenedione,2-(7-cyclohexylheptyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

- 1,4-Naphthalenedione,2-(7-cyclohexylheptyl)-3-hydroxy-
- 3-(7-cyclohexylheptyl)-4-hydroxynaphthalene-1,2-dione
- AC1L6FI9
- AG-K-31543
- AR-1E7230
- CHEMBL103629
- CTK4D1333
- NSC103335
- 16275-31-3
- DTXSID40295610
- NSC-103335
- Inchi： 1S/C23H30O3/c24-21-18-14-9-10-15-19(18)22(25)23(26)20(21)16-8-3-1-2-5-11-17-12-6-4-7-13-17/h9-10,14-15,17,24H,1-8,11-13,16H2
- InChI Key： ZBTRLKRXGYNHGP-UHFFFAOYSA-N
- SMILES： OC1C2C=CC=CC=2C(C(C=1CCCCCCCC1CCCCC1)=O)=O

Computed Properties

Exact Mass: 354.2196
Monoisotopic Mass: 354.219
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 26
Rotatable Bond Count: 8
Complexity: 528
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7.1
Topological Polar Surface Area: 54.4Å²

Experimental Properties

Density: 1.114
Boiling Point: 508.3°Cat760mmHg
Flash Point: 275.3°C
Refractive Index: 1.558
PSA: 54.37
LogP: 6.18870

1,4-Naphthalenedione,2-(7-cyclohexylheptyl)-3-hydroxy- Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
3. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888

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